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Compound of Interest

Compound Name: 4-Hydroxy-2-methylbenzoic acid

Cat. No.: B1294965 Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited direct data exists for the specific use of 4-Hydroxy-2-methylbenzoic acid
as a cosmetic preservative. Much of the available information pertains to the structurally related

p-hydroxybenzoic acid and its esters (parabens). The following application notes and protocols

are based on general principles of cosmetic preservation and data from these related

compounds, intended to guide research and development.

Application Notes
Introduction
4-Hydroxy-2-methylbenzoic acid, also known as 4-hydroxy-o-toluic acid, is a derivative of

benzoic acid. While its parent compound, 4-hydroxybenzoic acid, and its esters (parabens) are

widely utilized as preservatives in cosmetics, the specific application of the 2-methyl isomer is

less documented.[1][2][3] Phenolic compounds, including hydroxybenzoic acids, are known for

their antimicrobial properties, making them candidates for cosmetic preservation.[4][5] The

primary function of a preservative system in cosmetics is to protect the product from microbial

spoilage and to ensure consumer safety.[2]

Physicochemical Properties
A summary of the key physicochemical properties of 4-Hydroxy-2-methylbenzoic acid is

provided in the table below.
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Property Value Reference

Chemical Formula C₈H₈O₃ [6]

Molecular Weight 152.15 g/mol [6]

Appearance
White to light yellow/orange

powder or crystal
[6]

Melting Point 177-181 °C

CAS Number 578-39-2 [6]

Antimicrobial Activity and Mechanism of Action
The antimicrobial efficacy of hydroxybenzoic acid derivatives generally increases with the

length of the alkyl chain of their esters. While specific minimum inhibitory concentration (MIC)

data for 4-Hydroxy-2-methylbenzoic acid against common cosmetic spoilage organisms is

not readily available in the reviewed literature, the activity of the related 4-hydroxybenzoic acid

has been documented. For instance, 4-hydroxybenzoic acid has shown inhibitory effects

against various bacteria.

The proposed mechanism of antimicrobial action for parabens, which are esters of 4-

hydroxybenzoic acid, involves altering the permeability of the cell membrane, inhibiting DNA

and RNA synthesis, and interfering with critical enzyme activities.[7] It is plausible that 4-
Hydroxy-2-methylbenzoic acid shares a similar mechanism of action, though this would

require experimental verification.

Table 1: Antimicrobial Activity of the Related Compound 4-Hydroxybenzoic Acid
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Microorganism Test Type Concentration Effect Reference

Gram-positive

bacteria
IC50 160 µg/mL

50% inhibition of

growth
[8]

Pseudomonas

aeruginosa
IC50 160 µg/mL

50% inhibition of

growth
[8]

Plant pathogenic

bacteria
IC50

100 - 1,000

µg/mL

50% inhibition of

growth
[8]

Saccharomyces

cerevisiae
IC25 >1,500 µg/mL

<25% inhibition

of growth
[8]

Candida albicans IC25 >1,500 µg/mL
<25% inhibition

of growth
[8]

Note: This data is for the related compound 4-hydroxybenzoic acid and should be used as a

preliminary reference only.

Application in Cosmetic Formulations
The use of preservatives is crucial in aqueous-based cosmetic products to prevent microbial

growth.[2] While specific use concentrations for 4-Hydroxy-2-methylbenzoic acid are not

established, the use levels of the related methyl salicylate in leave-on products are reported to

be between 0.0000013–1% and up to 0.23% in rinse-off products.[9] For parabens, the total

combined concentration in a formulation generally does not exceed 0.8%.[10] Any new

preservative, including 4-Hydroxy-2-methylbenzoic acid, would need to undergo rigorous

efficacy and safety testing to determine its optimal concentration.

Safety and Regulatory Status
The safety of 4-Hydroxy-2-methylbenzoic acid for cosmetic use has not been extensively

reviewed by regulatory bodies like the Cosmetic Ingredient Review (CIR) Expert Panel.

However, the CIR has assessed a wide range of alkyl benzoates and found them to be safe in

the present practices of use and concentration.[11] For the related 4-hydroxybenzoic acid, it is

considered to have low acute oral toxicity, be slightly irritating to the skin, and a mild skin

sensitizer.[12] It is also noted to be a moderate to severe eye irritant.[12] A comprehensive

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.tandfonline.com/doi/pdf/10.1271/bbb.62.2273
https://www.tandfonline.com/doi/pdf/10.1271/bbb.62.2273
https://www.tandfonline.com/doi/pdf/10.1271/bbb.62.2273
https://www.tandfonline.com/doi/pdf/10.1271/bbb.62.2273
https://www.tandfonline.com/doi/pdf/10.1271/bbb.62.2273
https://cosmileeurope.eu/inci/detail/102/4-hydroxybenzoic-acid/
https://www.benchchem.com/product/b1294965?utm_src=pdf-body
https://www.industrialchemicals.gov.au/sites/default/files/2024-04/EVA00136%20-%20Draft%20Evaluation%20Statement%20-%2015%20April%202024.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxybenzoic-Acid
https://www.benchchem.com/product/b1294965?utm_src=pdf-body
https://www.benchchem.com/product/b1294965?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/23283706/
https://hpvchemicals.oecd.org/ui/handler.axd?id=D8B1CCDF-DFA2-4B6E-A6F6-1B1EF7EF9F9F
https://hpvchemicals.oecd.org/ui/handler.axd?id=D8B1CCDF-DFA2-4B6E-A6F6-1B1EF7EF9F9F
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


safety assessment, including skin irritation, sensitization, and eye irritation studies, would be

mandatory before incorporating 4-Hydroxy-2-methylbenzoic acid into cosmetic products.

Experimental Protocols
The following protocols are based on standardized methods for evaluating the efficacy of

cosmetic preservatives.

Preservative Efficacy Testing (Challenge Test) - Based
on ISO 11930
The challenge test is a critical procedure to evaluate the effectiveness of a preservative system

in a cosmetic formulation.[13] The ISO 11930 standard provides a reference method for this

purpose.

Objective: To assess the ability of a cosmetic formulation containing 4-Hydroxy-2-
methylbenzoic acid to resist microbial contamination.

Materials:

Test product formulation with 4-Hydroxy-2-methylbenzoic acid at various concentrations.

Control product formulation without any preservative.

Standard challenge microorganisms (or equivalent strains):

Pseudomonas aeruginosa (e.g., ATCC 9027)

Staphylococcus aureus (e.g., ATCC 6538)

Escherichia coli (e.g., ATCC 8739)

Candida albicans (e.g., ATCC 10231)

Aspergillus brasiliensis (e.g., ATCC 16404)

Sterile containers for product samples.
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Culture media (e.g., Tryptic Soy Agar for bacteria, Sabouraud Dextrose Agar for fungi).

Incubators.

Sterile diluents and neutralization solutions.

Procedure:

Preparation of Inoculum: Culture the challenge microorganisms to achieve a specific

concentration (typically 10⁷ to 10⁸ CFU/mL for bacteria and 10⁶ to 10⁷ CFU/mL for fungi).

Inoculation: Inoculate separate samples of the test and control products with a small volume

of each microbial suspension to achieve a final concentration of approximately 10⁵ to 10⁶

CFU/g or mL for bacteria and 10⁴ to 10⁵ CFU/g or mL for fungi.

Incubation: Store the inoculated samples at a controlled temperature (e.g., 20-25°C) in the

dark for 28 days.

Sampling and Enumeration: At specified time points (e.g., 7, 14, and 28 days), withdraw an

aliquot from each sample. Perform serial dilutions and plate on appropriate culture media to

determine the number of viable microorganisms.

Evaluation: Compare the microbial counts at each time point to the initial inoculum level. The

preservative is considered effective if there is a significant reduction in the microbial

population according to the criteria outlined in ISO 11930.

Table 2: Example of ISO 11930 Acceptance Criteria for Preservative Efficacy

Microorganism
Log Reduction at
Day 7

Log Reduction at
Day 14

Log Reduction at
Day 28

P. aeruginosa, S.

aureus, E. coli
≥ 3 No increase No increase

C. albicans, A.

brasiliensis
≥ 1 No increase No increase
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Note: "No increase" is defined as not more than a 0.5 log unit increase from the previous

measurement.

Determination of Minimum Inhibitory Concentration
(MIC)
The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth

of a microorganism.[14][15]

Objective: To determine the MIC of 4-Hydroxy-2-methylbenzoic acid against relevant

microorganisms.

Procedure (Broth Microdilution Method):

Prepare a stock solution of 4-Hydroxy-2-methylbenzoic acid in a suitable solvent.

In a 96-well microtiter plate, perform serial two-fold dilutions of the stock solution in a suitable

broth medium.

Prepare a standardized inoculum of the test microorganism (e.g., 5 x 10⁵ CFU/mL).

Add the microbial inoculum to each well. Include a positive control (broth + inoculum) and a

negative control (broth only).

Incubate the plate at an appropriate temperature and duration for the specific

microorganism.

The MIC is the lowest concentration of 4-Hydroxy-2-methylbenzoic acid in which no visible

growth is observed.
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Caption: Workflow for Preservative Efficacy Testing (Challenge Test).
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Caption: Workflow for Minimum Inhibitory Concentration (MIC) Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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